N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C20H22N2O4/c1-3-22-16-10-9-15(12-14(16)8-11-20(22)24)21-19(23)13-26-18-7-5-4-6-17(18)25-2/h4-7,9-10,12H,3,8,11,13H2,1-2H3,(H,21,23)
• InChI Key: CVMAFMOIWSDAQB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)COC3=CC=CC=C3OC
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide is a compound that has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been studied extensively. In

Mechanism of Action

The mechanism of action of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide is complex and not fully understood. However, studies have shown that it acts on a variety of targets in the body, including PDE5, the protein kinase B (Akt) pathway, and the nuclear factor kappa B (NF-κB) pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are wide-ranging. It has been shown to have potent antitumor activity, as well as the ability to induce apoptosis in cancer cells. It has also been shown to inhibit the activity of PDE5, which can lead to relaxation of smooth muscle and increased blood flow.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide in lab experiments is its potent antitumor activity. This makes it a promising candidate for further study as a potential therapeutic agent for the treatment of cancer. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to design experiments that target specific pathways or targets.

Future Directions

There are many potential future directions for research on N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide. One area of focus could be further study of its antitumor activity, with the goal of developing it into a therapeutic agent for the treatment of cancer. Another area of research could be the development of more specific inhibitors of PDE5, which could have potential applications in the treatment of erectile dysfunction and other conditions. Additionally, further study of the compound's mechanism of action could lead to the discovery of new targets and pathways that could be exploited for therapeutic purposes.

Synthesis Methods

The synthesis method for N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide involves the reaction of 2-(2-methoxyphenoxy)acetic acid with 1-ethyl-2-oxo-1,2,3,4-tetrahydroquinoline-6-carboxylic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting compound is then purified using column chromatography.

Scientific Research Applications

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide has been studied for its potential use in a variety of scientific research applications. One area of focus has been its potential as a therapeutic agent for the treatment of cancer. Studies have shown that this compound has potent antitumor activity, and it has been shown to induce apoptosis in cancer cells.
Another area of research has been the potential use of this compound as a tool for studying the role of certain proteins and enzymes in biological processes. For example, it has been shown to inhibit the activity of the enzyme phosphodiesterase 5 (PDE5), which is involved in the regulation of smooth muscle tone. This inhibition has been shown to have a variety of physiological effects, such as relaxation of smooth muscle and increased blood flow.